2,5-Difluoro-4-methylaminobenzonitrile

• Molecular Formula: C8H6F2N2
• Molecular Weight: 168.14 g/mol
• IUPAC Name: 2,5-difluoro-4-(methylamino)benzonitrile
• InChI: InChI=1S/C8H6F2N2/c1-12-8-3-6(9)5(4-11)2-7(8)10/h2-3,12H,1H3
• InChI Key: FLWIKZDPWRJPEA-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=C(C(=C1)F)C#N)F

Description

2,5-Difluoro-4-methylaminobenzonitrile is a fluorinated benzonitrile derivative characterized by a methylamino group (-NHCH₃) at the 4-position and fluorine atoms at the 2- and 5-positions of the benzene ring. Its molecular formula is C₈H₇F₂N₂, with a molecular weight of 169.12 g/mol. The compound’s structure combines electron-withdrawing cyano (-CN) and fluorine substituents with the moderately electron-donating methylamino group, creating a unique electronic profile.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 2,5-Difluoro-4-methylaminobenzonitrile can be contextualized by comparing it to related benzonitrile derivatives. Below is a detailed analysis of key analogs:

Structural and Molecular Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	CAS Number	Key Features
2,5-Difluoro-4-methylaminobenzonitrile	C₈H₇F₂N₂	169.12	2-F, 5-F, 4-NHCH₃	Not provided	Methylamino enhances lipophilicity
4-Amino-2,5-difluorobenzonitrile	C₇H₄F₂N₂	154.12	2-F, 5-F, 4-NH₂	112279-61-5	Primary amino group; simpler structure
4-Amino-2-(trifluoromethyl)benzonitrile	C₈H₅F₃N₂	188.13	4-NH₂, 2-CF₃	654-70-6	CF₃ adds steric bulk and electronegativity
4-[N-(2,2,2-Trifluoroethyl)amino]benzonitrile	C₉H₆F₃N₂	218.15	4-NHCH₂CF₃	Not provided	Trifluoroethyl group increases hydrophobicity
4-Fluoro-2-(trifluoromethyl)benzonitrile	C₈H₃F₄N	205.11	4-F, 2-CF₃	194853-86-6	Single F with strong electron-withdrawing CF₃

Functional and Electronic Differences

• Steric Effects: Compounds like 4-Amino-2-(trifluoromethyl)benzonitrile exhibit greater steric hindrance due to the bulky CF₃ group, which may reduce reactivity in nucleophilic substitutions compared to the methylamino analog .
• Electronic Profile: The trifluoromethyl group (-CF₃) in 4-Amino-2-(trifluoromethyl)benzonitrile is strongly electron-withdrawing, whereas the methylamino group (-NHCH₃) in the target compound offers mild electron donation, altering resonance and charge distribution in the aromatic ring .

Research and Application Insights

• Synthetic Utility: 4-Amino-2,5-difluorobenzonitrile () is a precursor in synthesizing imidazolidinone derivatives (e.g., ’s compound), highlighting the role of fluorine and amino groups in facilitating ring-forming reactions .
• Biological Activity: Trifluoromethyl-substituted analogs (e.g., 4-Amino-2-(trifluoromethyl)benzonitrile) are often explored in kinase inhibitors or herbicides due to their metabolic stability, whereas methylamino groups may enhance binding interactions in receptor-targeted molecules .